Cas no 1823801-91-7 (2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1823801-91-7
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 5950295
• PubChem ID: 130135927
• Update Time: 2025-05-20

2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1823801-91-7
• 2-(4-chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine
• EN300-1931026
• 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine

• Inchi： 1S/C8H7ClF3N/c9-6-2-1-5(3-7(6)10)8(11,12)4-13/h1-3H,4,13H2
• InChI Key： QALQAOWFRMSCBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CN)(F)F

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1823801-91-7)

2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1823801-91-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoroethylamine moiety attached to a chloro-fluorophenyl ring, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated building blocks in modern medicinal chemistry.

The compound's CAS No. 1823801-91-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its chloro-fluorophenyl group is known to enhance binding affinity to target proteins, a feature leveraged in the design of kinase inhibitors and GPCR modulators. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as machine learning models prioritize fluorinated scaffolds for their improved metabolic stability and bioavailability.

From a synthetic perspective, 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine is often synthesized via nucleophilic substitution or reductive amination protocols. Its difluoroethylamine segment is a key motif in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. This aligns with the growing popularity of targeted protein degradation strategies in oncology and neurodegenerative disease research. Analytical techniques like HPLC and LC-MS are routinely employed to characterize its purity, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Environmental and safety considerations are also critical when handling CAS No. 1823801-91-7. While not classified as hazardous, its fluorinated nature necessitates proper waste management to mitigate potential ecological impacts. The compound's stability under physiological conditions makes it a candidate for prodrug development, another hot topic in precision medicine circles. Discussions on green chemistry alternatives for its synthesis are emerging, reflecting broader industry shifts toward sustainable practices.

In summary, 2-(4-Chloro-3-fluorophenyl)-2,2-difluoroethan-1-amine exemplifies the intersection of fluorine chemistry and drug design innovation. Its versatility as a building block continues to inspire applications in bioconjugation, PET tracer development, and small-molecule therapeutics. As the scientific community prioritizes AI-augmented research and sustainable synthesis, compounds like this will remain at the forefront of life sciences advancements.